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Compound of Interest

Compound Name: H-D-Leu-pna
CAS No.: 63365-28-8
Cat. No.: B555894
Get Quote
. J

Executive Summary

H-D-Leu-pNA (D-Leucine p-nitroanilide) is a chromogenic substrate used primarily in
enzymatic assays to measure the activity of aminopeptidases and proteases. While the intact
substrate is often classified as a low-hazard irritant, its utility relies on the enzymatic release of
p-nitroaniline (pNA), a highly toxic, potential mutagen that is readily absorbed through the skin.

Critical Safety Directive: Treat all H-D-Leu-pNA handling—especially post-assay waste—with
the safety protocols required for p-nitroaniline.

Chemical Intelligence & Hazard Analysis
Identity Matrix
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Parameter Detail

Chemical Name H-D-Leu-pNA (D-Leucine-p-nitroanilide)

63324-49-2 (D-isomer specific); Ref: 16010-98-

CAS Number )
3 (L-isomer HCI)
] ~251.28 g/mol (Free base) / ~287.74 g/mol (HCI
Molecular Weight
salt)
B Soluble in DMSO, DMF, Ethanol; Sparingly
Solubility ]
soluble in water.[1][2][3]
Appearance White to off-white or faint yellow powder.

The "Trojan Horse" Hazard Mechanism

Researchers often underestimate pNA substrates because the parent compound is stable.
However, the risk profile changes dynamically during your experiment.

o State A (Intact Substrate): Moderate Irritant. Dust inhalation risk.[4]

o State B (Cleaved Product):High Toxicity. Upon enzymatic hydrolysis, free p-nitroaniline is
released.

o Acute Toxicity: Toxic if swallowed, inhaled, or in contact with skin (Category 3).
o Target Organs: Blood (Methemoglobinemia), Liver, Kidneys.

o Route: Rapid transdermal absorption.

Scientist's Note: Never handle assay plates or waste streams without full dermal protection. The

yellow color developed in your assay is visual confirmation of the presence of a toxic byproduct.
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Personal Protective Equipment (PPE) Matrix

This matrix is designed to create a self-validating safety barrier. If you are missing any item, the
protocol is non-compliant.
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. Technical Specification &
Zone Equipment .
Rationale

Outer: 5 mil min. thickness.
Inner: Standard nitrile.
Rationale: p-Nitroaniline
penetrates skin rapidly. Double
Dermal (Hands) Double Nitrile Gloves gloving provides a
breakthrough buffer and allows
outer glove removal upon
contamination without

exposing skin.

ANSI Z87.1 compliant.

Rationale: Safety glasses are
Ocular Chemical Splash Goggles insufficient for liquid handling

where splashes can bypass

side shields.

Required when weighing dry

powder outside a fume hood.
Respiratory N95 / P2 Mask Rationale: Prevents inhalation

of fine particulates which can

irritate mucous membranes.

Long-sleeved, knee-length,
high-neck preferred. Rationale:

Body Lab Coat (Buttoned) Prevents accumulation of dust
on street clothes and skin

contact during spills.

Mandatory for weighing and
_ _ initial solubilization. Rationale:
Engineering Fume Hood
Controls dust and solvent

vapors (DMSO/DMF).

Operational Protocol: Safe Handling Workflow
Workflow Logic (Visualization)
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Figure 1: Safe handling lifecycle for H-D-Leu-pNA. Note the critical control points at Weighing
(dust) and Assay (toxin generation).

Step-by-Step Methodology
Step 1. Preparation & Weighing

» Equilibration: Remove the vial from the freezer (-20°C) and place it in a desiccator. Allow it to
warm to room temperature (approx. 30 mins). Why? Opening a cold vial causes moisture
condensation, which hydrolyzes the substrate and ruins purity.

» Weighing: Perform inside a chemical fume hood. Use an anti-static gun if the powder is
flighty.

» Solvent Selection: Do not attempt to dissolve directly in water/buffer.
o Primary Solvent: Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF).

o Target Concentration: Prepare a 10—100 mM stock solution.

Step 2: Solubilization

» Add the calculated volume of DMSO to the powder.

o Vortex briefly until fully dissolved. The solution should be clear and colorless (or very faint
yellow).

o Troubleshooting: If the solution turns bright yellow immediately, the substrate has
hydrolyzed (degraded) and should be discarded.

¢ Aliquot & Store: Divide stock into small aliquots (e.g., 50-100 pL) to avoid freeze-thaw
cycles. Store at -20°C protected from light.
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Step 3: Assay Dilution

¢ Dilute the DMSO stock into your aqueous reaction buffer (e.g., Tris-HCI, PBS) immediately
before use.

o Final Concentration: Typical assay concentrations range from 0.5 mM to 2 mM.
» Note: Keep the final DMSO concentration <5% to avoid inhibiting your enzyme.

Disposal & Decontamination

The Golden Rule: Treat all liquid waste from this assay as P-Listed equivalent toxic waste due
to the presence of p-nitroaniline.

Waste Segregation Strategy

Waste Type Composition Disposal Path
) Contaminated gloves, paper Hazardous Solid Waste
Solid Waste I
towels, weighing boats. (Bagged & Tagged).

Organic Solvent Waste
o High concentration H-D-Leu- (Halogenated/Non-
Liquid Waste (Stock) ] i
pNA in DMSO. Halogenated depending on

other components).

o Buffer + Enzyme + Free p- Aqueous Toxic Waste. Do NOT
Liquid Waste (Assay) ) - )
Nitroaniline. pour down the sink.

Rinse with ethanol, then water.
Glassware Vials/Cuvettes. Collect rinsate as hazardous
waste.

Decontamination of Spills

 |solate: Mark the area.
e PPE Up: Ensure double gloves and respiratory protection.

o Absorb: Cover liquid spills with absorbent pads or vermiculite.
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Clean: Scrub the area with 70% Ethanol followed by soap and water. pNA is more soluble in
alcohol than water.

Verify: A yellow residue indicates pNA remains.[5] Re-clean until no color is visible.

Emergency Response

Skin Contact: Immediately wash with soap and copious water for 15 minutes. Remove
contaminated clothing. Seek medical attention if signs of cyanosis (blue lips/fingernails)
appeatr.

Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids. Seek immediate
medical attention.

Ingestion: Rinse mouth. Do NOT induce vomiting.Call a Poison Control Center immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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